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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381 Get Quote

An In-Depth Technical Guide to the Chemical Composition of TINUVIN-1130

Core Chemical Identity
TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl-

benzotriazole class of compounds.[1][2][3][4][5] It is specifically designed for the protection of

industrial materials such as coatings, plastics, and wood from degradation caused by UV

radiation.[1][2][4][6] Its primary function is to absorb harmful UV light and dissipate it as low-

energy heat, thereby preventing discoloration, cracking, and loss of mechanical properties in

the host material.[6]

The substance is not a single chemical entity but rather a formulated mixture. The CAS number

most frequently associated with TINUVIN-1130 is 104810-48-2.[1][3][6][7][8][9]

Chemical Composition
TINUVIN-1130 is a mixture of three main components.[1][3] The primary active ingredients are

mono- and bis-esters of a substituted benzotriazole with polyethylene glycol.

The specific composition is as follows:

50%: β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid-poly(ethylene

glycol) 300-ester.[1][3]
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38%: Bis{β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid}-

poly(ethylene glycol) 300-ester.[1][3]

12%: Polyethylene glycol.[1][3]

The molecular formula for the core benzotriazole derivative portion is C19H21N3O3, which is

then esterified with polyethylene glycol.[6] The molecular weight of the monomeric active

component is 637 g/mol , and the dimeric component is 975 g/mol .[1][3][10]

Quantitative Physical and Chemical Properties
The physical properties of TINUVIN-1130 are summarized in the table below. These properties

are crucial for its application in various solvent-based and waterborne systems.[1][2]

Property Value Reference(s)

Appearance
Light yellow to light amber

viscous liquid
[1][3][10]

CAS Number 104810-48-2 [1][6][7]

Density (at 20°C) 1.17 g/cm³ [1][3][10]

Dynamic Viscosity (at 20°C) 7,400 mPa·s (cps) [1][3][10]

Molecular Weight
Monomer: 637 g/mol , Dimer:

975 g/mol
[1][3][10]

Solvent Miscibility (at 20°C, g/100g solution): TINUVIN-1130 is miscible with a wide range of

common industrial solvents but is not miscible with water.[1][3][10]
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Solvent Miscibility ( g/100g ) Reference(s)

Butyl Carbitol > 50 [1][3]

Butanol > 50 [1][3]

Butyl Acetate > 50 [1][3]

Ethyl Glycol > 50 [1][3]

1-Methoxy-2-propanol Acetate > 50 [1][3]

Methyl Ethyl Ketone > 50 [1][3]

Xylene > 50 [1][3]

Water Not miscible [1][3]

Experimental Protocols and Methodologies
The provided documentation for TINUVIN-1130 consists of technical datasheets for an

industrial chemical product. These documents do not contain detailed experimental protocols

for the synthesis, purification, or analysis of the compound. Such information is typically

proprietary to the manufacturer. The primary application of this chemical is as a light stabilizer

in materials science, not in pharmacology or drug development. Therefore, experimental

protocols related to biological systems or clinical trials are not applicable.

Signaling Pathways and Biological Activity
TINUVIN-1130 is an industrial UV absorber and light stabilizer intended for the protection of

materials like coatings and plastics.[2][4][6] It is not a pharmaceutical agent and is not designed

for biological interaction. Consequently, there are no associated signaling pathways or

mechanisms of action within a biological context. The user-specified audience of "drug

development professionals" should note that the application and technical data for this

compound are in the domain of industrial and materials chemistry.

Visualization of Chemical Composition
The following diagram illustrates the compositional breakdown of TINUVIN-1130 as a mixture.
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Caption: Compositional breakdown of TINUVIN-1130.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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